N-([1,1'-Biphenyl]-4-yl)-9,9-dimethyl-N-(4-(9-phenyl-9H-carbazol-3-yl)phenyl)-9H-fluoren-2-amine

• IUPAC Name: 9,9-dimethyl-N-[4-(9-phenylcarbazol-3-yl)phenyl]-N-(4-phenylphenyl)fluoren-2-amine
• InChI: InChI=1S/C51H38N2/c1-51(2)47-19-11-9-17-43(47)44-31-30-42(34-48(44)51)52(40-26-21-36(22-27-40)35-13-5-3-6-14-35)41-28-23-37(24-29-41)38-25-32-50-46(33-38)45-18-10-12-20-49(45)53(50)39-15-7-4-8-16-39/h3-34H,1-2H3
• InChI Key: GJWBRYKOJMOBHH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2C3=C1C=C(C=C3)N(C4=CC=C(C=C4)C5=CC=CC=C5)C6=CC=C(C=C6)C7=CC8=C(C=C7)N(C9=CC=CC=C98)C1=CC=CC=C1)C
• Molecular Formula: C51H38N2
• Molecular Weight: 678.9 g/mol
• CAS RN: 1242056-42-3

Description

“N-([1,1’-Biphenyl]-4-yl)-9,9-dimethyl-N-(4-(9-phenyl-9H-carbazol-3-yl)phenyl)-9H-fluoren-2-amine”, also known as BCFN, is an electron-rich material. It has the HOMO energy level of 5.3 eV, the LUMO energy level of 2.2 eV, and a high hole mobility of 5.43 × 10^-5 cm^2 V^-1 s^-1.

Molecular Structure Analysis

BCFN has a complex molecular structure with a molecular formula of C51H38N2. It consists of multiple aromatic rings, including biphenyl, carbazole, and fluorene units.

Physical And Chemical Properties Analysis

BCFN is a solid material with a molecular weight of 678.9 g/mol. It is a morphologically stable material with a glass transition temperature (Tg) of 125 °C and a decomposition temperature (Td) of 375 °C. It has a large band gap (Eg = 3.1 eV) making it a very good charge transporting layer material.

Scientific Research Applications

Organic Light Emitting Diodes (OLEDs)

. OLEDs are used in various applications such as displays for mobile devices, televisions, and lighting due to their high efficiency, thin profile, and flexible form factor.

Pharmaceutical Intermediate

. While the specific drugs it contributes to aren’t mentioned, its role as an intermediate suggests it’s part of the synthesis process for certain medications.

Agricultural Chemicals

. This suggests potential use in the development of pesticides, herbicides, or other agrochemicals.

Solar Cells

. This application contributes to the efficiency of solar energy conversion.

Synthesis Methods

. This method is widely used in the amination of halogenated aromatics.

Host Material in Phosphorescent Organic Light Emitting Diodes (PhOLEDs)

. PhOLEDs are a type of OLED that operate by activating emissive phosphorescent states, leading to higher efficiency.

Mechanism of Action

Target of Action

• Carbazole derivatives, in general, have been studied for their optoelectronic properties, charge carrier mobility, and morphological stability .

Researchers continue to explore carbazole derivatives for their potential applications in nanodevices, batteries, and transistors . If you have any additional questions or need further clarification, feel free to ask! 😊

Future Directions

BCFN has potential applications in various areas of organic electronics due to its π-conjugated structure and electron-donating/accepting groups. It can be used in R&D studies such as organic field-effect transistors (OFETs), molecular electronics, sensors, organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).